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Compound of Interest

Compound Name:

Cat. No.:

Ethylene glycol monohexadecy!

ether

B7797859

L Get Quote

This guide provides immediate, essential safety protocols and logistical plans for researchers,

scientists, and drug development professionals working with Ethylene glycol monohexadecyl
ether (CAS No. 2136-71-2). The following procedures are designed to ensure safe handling,

storage, and disposal of this chemical in a laboratory setting.

Hazard Identification and Classification

Ethylene glycol monohexadecyl ether is classified as a hazardous substance. The primary
hazards are summarized in the table below.[1]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation.

Specific Target Organ Toxicity, H335: May cause respiratory
) ) Category 3 o

Single Exposure (Respiratory) irritation.

Signal Word: Warning
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Personal Protective Equipment (PPE)

Adherence to proper PPE protocols is mandatory to prevent exposure. The required PPE for
handling Ethylene glycol monohexadecyl ether is detailed below.[1]

Protection Type Specification

Wear safety glasses with side-shields or

Eye/Face Protection
goggles.

) ) Wear protective gloves (e.g., neoprene), a lab
Skin Protection _
coat or overalls, and if necessary, a PVC apron.

Use only in a well-ventilated area or outdoors.
) ) Avoid breathing dust, fume, gas, mist, vapors, or
Respiratory Protection S
spray. If ventilation is inadequate, use a NIOSH-

certified respirator.

Chemical-resistant gloves must be worn.
Hand Protection Replace contaminated gloves promptly and

wash hands thoroughly after handling.

Operational Plan: Step-by-Step Handling Protocol

Follow these procedural steps to ensure the safe handling of Ethylene glycol monohexadecyl
ether from receipt to disposal.

=

. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood.[1]

Ensure an eyewash station and safety shower are readily accessible.

Before starting, confirm all necessary PPE is available and in good condition.
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» Keep containers securely sealed when not in use.[2]

2. Handling the Chemical:

e Avoid all personal contact, including inhalation of vapors or dust.[2]

e Do not eat, drink, or smoke in the handling area.[1]

» Wash hands thoroughly with soap and water after handling.[1][2]

¢ Avoid physical damage to containers.[2]

3. Storage:

o Store in a locked, cool, dry, and well-ventilated area.[1][2]

» Store away from incompatible materials such as strong oxidizing agents.[2]
o Keep containers tightly closed to prevent contamination and leakage.[2]

The following diagram illustrates the standard workflow for handling Ethylene glycol
monohexadecyl ether.
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Caption: Workflow for Safe Handling of Ethylene Glycol Monohexadecyl Ether.

Emergency and First Aid Procedures

Immediate response is critical in the event of exposure.
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Exposure Route First Aid Measures

Rinse mouth. Do NOT induce vomiting. Call a
If Swallowed ) :
poison center or doctor if you feel unwell.[1]

Take off contaminated clothing immediately.
) Wash with plenty of soap and water. If skin
If on Skin o _ _ _
irritation occurs, get medical advice/attention.

Wash contaminated clothing before reuse.[1]

Remove person to fresh air and keep
If Inhaled comfortable for breathing. Call a poison center

or doctor if you feel unwell.[1]

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
Ifin Eyes : .y o :
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Spill and Disposal Plan

Spill Containment and Cleanup:

Evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.[2]

Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the absorbed material into a labeled, sealed container for disposal.[2]

Clean the spill area thoroughly with soap and water.

Disposal Plan:

» Dispose of contents and container in accordance with local, state, and federal regulations.[1]
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e Do not pour waste down the drain or into sewer systems.[3]

e Used glycol may be considered hazardous waste and require specialized disposal
procedures.[3] Contact your institution's environmental health and safety department for
specific guidance on hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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